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Abstract

Diethyl adipate (DEA), the diethyl ester of adipic acid, is a versatile and widely utilized
chemical compound with a broad spectrum of applications across various industries. This
technical guide provides an in-depth overview of the industrial and commercial uses of diethyl
adipate, with a particular focus on its role as a plasticizer, its applications in the cosmetics and
personal care industry, its function as a food and fragrance additive, and its emerging
importance in pharmaceutical formulations, particularly in drug delivery systems. This
document synthesizes key technical data, outlines detailed experimental protocols for its
synthesis and analysis, and presents visual workflows to elucidate its primary applications.

Introduction

Diethyl adipate (CAS No: 141-28-6) is a colorless to pale yellow, oily liquid with a mild,
pleasant odor.[1][2] Its chemical formula is CL0H1804.[3] A member of the fatty ester family, it
Is produced through the esterification of adipic acid with ethanol.[3] Diethyl adipate is
characterized by its good solvency, low volatility, and compatibility with a range of polymers,
making it a valuable component in numerous formulations.[4] Its biodegradability and lower
toxicity profile compared to some traditional plasticizers, such as certain phthalates, have
contributed to its growing adoption in various sectors.[5] This guide will explore the multifaceted
applications of diethyl adipate, providing quantitative data and procedural insights relevant to
researchers and professionals in applied sciences and drug development.
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Physicochemical Properties

A comprehensive understanding of the physicochemical properties of diethyl adipate is

essential for its effective application. Key properties are summarized in the table below.

Property Value References
Molecular Formula C10H1804 [3][6]
Molecular Weight 202.25 g/mol [2][6]
Appearance C.:Ieér, colorless to pale yellow 3]
liquid

Odor Mild, pleasant, fruity [2]

Boiling Point 251 °C (lit.) [1112]

Melting Point -20 to -19 °C (lit.) [1]

Flash Point 113 °C (closed cup) [1][2]
Density 1.009 g/mL at 25 °C (lit.) [1]

Refractive Index

1.427 at 20 °C

[3]

Solubility

Soluble in many organic
solvents (e.g., ethanol); limited

solubility in water

[3]

Vapor Density

6.97

[6]

Industrial and Commercial Applications

Diethyl adipate's versatile properties lend it to a wide array of industrial and commercial uses.

Plasticizers

One of the primary applications of diethyl adipate is as a plasticizer, particularly for polyvinyl

chloride (PVC) and its copolymers.[3] Plasticizers are additives that increase the flexibility,

workability, and durability of polymers.[7] Adipate esters, including diethyl adipate, are known
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for imparting good flexibility at low temperatures, a crucial property for applications in colder
environments.[8]

Performance Comparison with Dioctyl Phthalate (DOP):

While dioctyl phthalate (DOP) has historically been a standard plasticizer, concerns over its
potential health effects have led to the adoption of alternatives like diethyl adipate.[9] Adipates
generally offer improved low-temperature performance but may exhibit higher volatility and
migration rates compared to some phthalates.[10]

Diethyl Adipate Dioctyl Phthalate

Property ) References
(Adipate Class) (DOP)

Low-Temperature
Excellent Good [819]

Flexibility

L . Excellent (often used
Plasticizing Efficiency ~ Good [7]
as a benchmark)

Higher than high
- ) Lower than many
Volatility molecular weight dinat [10]
adipates
phthalates P

S Can be higher than
Migration Tendency Generally low [9]
some phthalates

Health & Generally considered Concerns over

[5]19]

Environmental Profile safer; biodegradable endocrine disruption

Cosmetics and Personal Care

In the cosmetics and personal care industry, diethyl adipate functions as an emollient, skin-
conditioning agent, solvent, and masking agent.[3] Its emollient properties help to soften and
smooth the skin, making it a common ingredient in lotions, creams, and other skincare
products.[5] As a solvent, it can dissolve other substances in cosmetic formulations.[4] While
specific concentration data for diethyl adipate is not readily available in public literature, a
similar compound, dibutyl adipate, is reportedly used at concentrations of 5% in nail polish and
8% in suntan gels, creams, and liquids.[6] Another adipate, diethylhexyl adipate, is used in
formulations at concentrations up to 20%.[4]
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Food and Fragrance

Diethyl adipate is utilized in the food industry as a flavoring agent and solvent.[3] The Flavor
and Extract Manufacturers Association (FEMA) has listed dimethyl adipate as "Generally
Recognized as Safe" (GRAS), and this status is often extended to other simple alkyl adipates
used in flavorings.[11][12] It is used in various food categories, including dairy products, fats
and oils, edible ices, processed fruit, confectionery, bakery wares, meat and fish products, and
beverages.[5] In fragrances, it can act as a solvent and fixative.[13]

Typical Usage Levels of Diethyl Adipate in Food (as a flavoring agent):[5]

Food Category Average Usage (mgl/kg) Maximum Usage (mgl/kg)
Dairy products 7.0 35.0
Fats and oils 5.0 25.0
Edible ices 10.0 50.0
Processed fruit 7.0 35.0
Confectionery 10.0 50.0
Bakery wares 10.0 50.0
Meat and fish products 2.0 10.0
Non-alcoholic beverages 5.0 25.0

Pharmaceuticals and Drug Development

For drug development professionals, diethyl adipate is of interest primarily as an excipient in
pharmaceutical formulations. It is used as a plasticizer in the formation of ethylcellulose-based
coating membranes for controlled-release drug delivery systems.[3][13] The addition of a
plasticizer like diethyl adipate to ethylcellulose films can modify their permeability and thus
modulate the release rate of the active pharmaceutical ingredient (API).[10][14]

Studies on similar adipates, such as dibutyl adipate, in ethylcellulose coatings have shown
that increasing the plasticizer concentration generally decreases the drug release rate.[10]
However, exceeding the saturation capacity of the plasticizer in the film can lead to no further
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reduction in release.[10] The drug release from such coated systems is often controlled by
diffusion through the intact polymeric membrane.[15]

Experimental Protocols
Synthesis of Diethyl Adipate

The most common method for the synthesis of diethyl adipate is the esterification of adipic acid
with ethanol, typically in the presence of an acid catalyst.[5]

Detailed Laboratory Protocol:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine adipic acid (1.0 mole), absolute ethanol (3.0 moles), and a suitable solvent for
azeotropic removal of water, such as toluene (approximately 540 cc for a 3-mole scale
reaction).[2]

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1% of the weight of adipic acid).[2]

o Reaction: Heat the mixture to reflux. The water produced during the esterification will be
removed as an azeotrope with toluene and collected in the Dean-Stark trap. Continue the
reaction until the theoretical amount of water has been collected, or until TLC analysis
indicates the complete consumption of adipic acid.[16]

o Work-up: After cooling, the excess ethanol and toluene can be removed by distillation. The
remaining crude product is then washed with a 5% aqueous sodium bicarbonate solution to
neutralize the acid catalyst, followed by washing with water.[16]

« Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium
sulfate or sodium sulfate), filtered, and the diethyl adipate is purified by vacuum distillation.
[2][16] The product typically distills at 138 °C/20 mmHg.[2]

Quantification of Diethyl Adipate in PVC

Gas chromatography-mass spectrometry (GC-MS) is a common and effective method for the
quantification of diethyl adipate in a polymer matrix like PVC.[16][17]
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Sample Preparation and GC-MS Analysis Protocol:
o Sample Preparation (Solvent Extraction):
o Accurately weigh a known amount of the PVC sample.
o Dissolve the sample in a suitable solvent, such as tetrahydrofuran (THF).[18]
o Precipitate the PVC polymer by adding a non-solvent, such as hexane or methanol.[18]

o Filter the mixture to separate the precipitated polymer from the solvent containing the
plasticizer.

o The filtrate, containing diethyl adipate, can then be diluted to a known volume with a
suitable solvent for GC-MS analysis.[18]

e GC-MS Analysis:
o Gas Chromatograph (GC) Conditions:

= Column: A non-polar or medium-polarity capillary column (e.g., 5%-phenyl/95%-
dimethylpolysiloxane) is suitable.[19]

» [njector: Split/splitless injector, with an appropriate split ratio depending on the
concentration.

= Oven Temperature Program: A temperature gradient program is used to separate the
components of the extract. A typical program might start at a lower temperature (e.qg.,
60-80 °C), ramp up to a higher temperature (e.g., 250-300 °C), and hold for a few
minutes.[20]

o Mass Spectrometer (MS) Conditions:
» |onization Mode: Electron Impact (EI) ionization is commonly used.

» Acquisition Mode: The mass spectrometer can be operated in full scan mode for
identification and selected ion monitoring (SIM) mode for quantification to enhance
sensitivity and selectivity.[17]
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e Quantification:

o A calibration curve is generated using standard solutions of diethyl adipate of known
concentrations.

o The concentration of diethyl adipate in the sample extract is determined by comparing its
peak area to the calibration curve.

o The final concentration in the original PVC sample is then calculated based on the initial
sample weight and dilution factors.

Visualizations
Synthesis of Diethyl Adipate Workflow
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Caption: Workflow for the synthesis of diethyl adipate.

Application in PVC Plasticization Workflow
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Caption: Workflow of diethyl adipate in PVC plasticization.

Role in Controlled Drug Release Workflow
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Formulation
Active Pharmaceutical Ethylcellulose Diethyl Adipate
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Caption: Role of diethyl adipate in controlled drug release.
Safety and Toxicology
Diethyl adipate is generally considered to have a low toxicity profile.

« Acute Toxicity: The oral LD50 in mice is reported as 8100 mg/kg, indicating low acute toxicity.

[1][6]

e Skin and Eye Irritation: It is generally considered non-irritating to the skin.[11] Some sources
suggest it may cause mild skin and eye irritation upon contact.[2]

« Carcinogenicity: It is not listed as a carcinogen by major regulatory agencies.[1][6]
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o Regulatory Status: Diethyl adipate is registered under REACH in Europe.[3] It is also
permitted for use in food contact materials under certain conditions.[19][21]

Conclusion

Diethyl adipate is a versatile and economically significant chemical with a diverse range of
applications. Its favorable properties, including good solvency, plasticizing efficiency at low
temperatures, and a favorable safety profile, have established its importance in the plastics,
cosmetics, food, and fragrance industries. For researchers and professionals in drug
development, its role as an excipient in controlled-release formulations presents opportunities
for innovation in drug delivery systems. A thorough understanding of its physicochemical
properties, performance characteristics in various applications, and appropriate handling and
analytical procedures is crucial for its effective and safe utilization. As industries continue to
seek safer and more sustainable chemical alternatives, the demand for diethyl adipate is likely
to remain strong.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Commercial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204190#industrial-and-commercial-uses-of-diethyl-
adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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